molecular formula C9H15N3 B8387909 5-Amino-2-(3-aminopropyl)-3-methylpyridine

5-Amino-2-(3-aminopropyl)-3-methylpyridine

Cat. No.: B8387909
M. Wt: 165.24 g/mol
InChI Key: OBNFJAWLZHGCPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Amino-2-(3-aminopropyl)-3-methylpyridine is a useful research compound. Its molecular formula is C9H15N3 and its molecular weight is 165.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H15N3

Molecular Weight

165.24 g/mol

IUPAC Name

6-(3-aminopropyl)-5-methylpyridin-3-amine

InChI

InChI=1S/C9H15N3/c1-7-5-8(11)6-12-9(7)3-2-4-10/h5-6H,2-4,10-11H2,1H3

InChI Key

OBNFJAWLZHGCPV-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CN=C1CCCN)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Raney nickel (24 g) was added to a stirred solution under nitrogen of 5-nitro-2-(2-cyanoethyl)-3-methylpyridine (10.36 g) in ethanol (700 ml). Hydrazine hydrate (13.5 ml) in ethanol (30 ml) was added over 2.75 hr., followed by further additions of Raney nickel (15 g) and hydrazine hydrate (60 ml) over two days which included two periods of eight hours at 50° C. The solution was decanted off, filtered through a hyflo pad and concentrated to dryness to give a green oil (13 g). This oil was chromatographed on silica in ethylacetate/ethanol/0.880 ammonia 15:10:2 to give the title compound as an oil (8.14 g).
Quantity
13.5 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
5-nitro-2-(2-cyanoethyl)-3-methylpyridine
Quantity
10.36 g
Type
reactant
Reaction Step Two
Quantity
24 g
Type
catalyst
Reaction Step Two
Quantity
700 mL
Type
solvent
Reaction Step Two
Quantity
60 mL
Type
reactant
Reaction Step Three
Quantity
15 g
Type
catalyst
Reaction Step Three
Name

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